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Notice of Clarification: The isotope Cesium-138 is not utilized for industrial process analysis

due to its extremely short half-life of approximately 32.2 to 33.4 minutes, which makes it

unsuitable for applications requiring a stable, long-term radiation source.[1][2][3][4][5] The

industry standard for these applications is Cesium-137 (Cs-137), which has a half-life of about

30 years.[4][6][7] This document pertains exclusively to the applications and protocols for

Cesium-137.

Introduction
Cesium-137 is a radioactive isotope produced through nuclear fission.[6][8] It is a highly

effective gamma-ray emitter, which, combined with its long half-life, makes it an invaluable tool

for non-invasive analysis in a wide range of industrial processes.[9] Industrial gauges equipped

with Cs-137 sources are used for the real-time, continuous measurement of density, level,

thickness, and flow, providing critical data for process control and quality assurance without

direct contact with the process material.[8][10][11] These radiometric or nucleonic

measurement systems are particularly advantageous in environments with extreme

temperatures, high pressures, or with corrosive and abrasive materials.[10]

Principle of Operation
The fundamental principle behind Cs-137 gauges is the attenuation of gamma radiation. A

sealed Cs-137 source is placed on one side of a pipe or vessel, and a detector is placed on the

opposite side.[10] The source emits a constant stream of gamma photons. As these photons

pass through the process material, they are absorbed or scattered (an effect known as
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Compton scattering).[12][13] The amount of radiation that reaches the detector is inversely

proportional to the density of the material in the beam's path.[13] By calibrating the system with

materials of known density, the detector's signal can be precisely correlated to the process

variable being measured.[14]

Key Applications and Data
Cs-137 based gauges are integral to process control in numerous industries, including mining,

petrochemicals, civil construction, and manufacturing.[11][13]

Density Measurement
In processes such as dredging, mining, and wastewater treatment, Cs-137 gauges provide

continuous density measurements of slurries and liquids in pipes. This allows for precise

control over material concentration and process efficiency.[15]

Application Pipe Diameter (mm)
Typical Density

Range (g/cm³)

Measurement

Precision

Mineral Slurry

Transport
300 1.1 - 1.8 ± 0.002 g/cm³

Dredging Operations 500 1.0 - 1.5 ± 0.005 g/cm³

Flue Gas

Desulfurization (Lime

Milk)

100 1.05 - 1.25 ± 0.001 g/cm³

Level Measurement
These gauges can monitor the fill level of liquids or solids in tanks, hoppers, and reactors, even

through thick vessel walls.[11] This is critical for inventory management, process control, and

preventing overflows or process interruptions.
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Vessel Type Wall Material Wall Thickness (mm)
Level Detection

Range (m)

Steel Reactor Carbon Steel 50 0.1 - 10

Storage Hopper Concrete 200 0.5 - 25

Coke Drum Steel Alloy 75 1 - 30

Thickness Gauging
In the production of materials like metal sheets or paper, Cs-137 gauges are used to ensure

uniform thickness.[8] The gauge measures the mass per unit area, which is then converted to a

thickness reading.

Material
Typical Thickness

Range
Measurement Speed Precision

Rolled Steel Sheet 0.5 - 10 mm 100 Hz ± 0.5%

Paper/Cardboard 50 - 500 g/m² 50 Hz ± 1 g/m²

Plastic Film 0.01 - 1 mm 120 Hz ± 0.001 mm

Experimental Protocols
Protocol for Installation of a Fixed Density Gauge
Objective: To correctly and safely install a Cs-137 density gauge on a process pipe for

continuous measurement.

Disclaimer: Installation, commissioning, and removal of nuclear gauges must be performed by

personnel with specific licenses and training, in accordance with all local and national

regulations.[16][17]

Materials:

Cs-137 source head (e.g., Thermo Fisher Scientific DensityPRO, Endress+Hauser

Gammapilot)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.epa.gov/radiation/radionuclide-basics-cesium-137
https://www.dhs.wisconsin.gov/publications/p4/p45038.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/D20190~.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scintillation detector housing

Mounting hardware (chains, bolts, brackets)

Hand tools

Radiation survey meter

Personal dosimeters (e.g., film badge or TLD)

Procedure:

Pre-Installation Checks:

Ensure all personnel have the required licenses and are wearing personal dosimeters.[18]

Verify the source is in the "safe" or shielded position and the shutter mechanism is locked.

[19]

Conduct a radiation survey of the source housing to confirm shielding integrity. The dose

rate should not exceed regulatory limits (e.g., 7.5 μSv/h at the nearest accessible point).

[18]

Mounting the Gauge:

Position the source and detector housings on opposite sides of the pipe. For slurries,

mount on a vertical pipe section to ensure a representative cross-section is measured.[17]

For horizontal pipes, position the beam path at a 30- to 45-degree angle from the vertical

to average density variations.[17]

Securely fasten the housings using the provided mounting hardware. Ensure the source

identification tag is visible.[17]

Alignment:

Align the beam path (centerline of the source) as closely as possible with the centerline of

the detector. Misalignment can affect calibration and measurement accuracy.[17]
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Commissioning (Performed by specifically licensed personnel):

Unlock and open the source shutter.

Conduct a comprehensive radiation survey of the surrounding area to establish controlled

zones and ensure dose rates are within safe limits.

Calibration:

Fill the pipe with a process material of a known low density (e.g., water) and record the

detector reading.

Fill the pipe with a process material of a known high density and record the detector

reading.

Use these two points to establish the calibration curve in the gauge's software, correlating

detector counts to material density.
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Caption: Workflow of a Cs-137 density gauge system.

Installation Safety Workflow
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Caption: Key safety and procedural steps for gauge installation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1237778#use-of-cesium-138-in-industrial-process-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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